![molecular formula C17H19BrN2O3 B2405155 (4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)(2,5-dimethylfuran-3-yl)methanone CAS No. 1448079-42-2](/img/structure/B2405155.png)
(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)(2,5-dimethylfuran-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)(2,5-dimethylfuran-3-yl)methanone is a useful research compound. Its molecular formula is C17H19BrN2O3 and its molecular weight is 379.254. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Studies
- A study discussed the synthesis of novel compounds with similar structural features, such as 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives, emphasizing their antimicrobial activity against pathogenic bacterial and fungal strains (Mallesha & Mohana, 2014).
- Another study presented the crystal structure of a compound comprising 4-hydroxypiperidin-1-yl and 4-piperidin-1-yl substituents, providing insights into the structural aspects of related compounds (Revathi et al., 2015).
Biological and Pharmacological Properties
- A research study on aryloxyethylamine derivatives, structurally related to the queried compound, demonstrated significant neuroprotective effects, highlighting potential therapeutic applications in neurology (Zhong et al., 2020).
- Another study focused on derivatives of piperidin-1-yl methanone, showing their potential as TRPV4 antagonists and their analgesic effect in animal models, suggesting applications in pain management (Tsuno et al., 2017).
Potential in Organic Synthesis
- A method for the synthesis of (3S,5R)-3-hydroxy-5-methylpiperidin-1-ylmethanone was reported, highlighting the challenges and efficiencies in synthesizing heterocycles containing both piperidine and pyridine rings, which could be relevant to the synthesis of compounds like the queried one (Zhang et al., 2020).
Properties
IUPAC Name |
[4-(3-bromopyridin-2-yl)oxypiperidin-1-yl]-(2,5-dimethylfuran-3-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19BrN2O3/c1-11-10-14(12(2)22-11)17(21)20-8-5-13(6-9-20)23-16-15(18)4-3-7-19-16/h3-4,7,10,13H,5-6,8-9H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCBLGCNDWZVZDY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)N2CCC(CC2)OC3=C(C=CC=N3)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19BrN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.